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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Adipic acid-d10, a deuterated

form of adipic acid, widely utilized in scientific research and development. This document

details its chemical and physical properties, its primary applications with a focus on its role as

an internal standard in analytical chemistry, and provides an illustrative experimental protocol

for its use.

Core Properties and Specifications
Adipic acid-d10, also known as hexanedioic acid-d10, is a stable isotope-labeled version of

adipic acid where ten hydrogen atoms have been replaced by deuterium. This isotopic

substitution makes it an ideal internal standard for quantitative analysis using mass

spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 25373-21-1 [1]

Linear Formula DO₂C(CD₂)₄CO₂D [1]

Molecular Weight 156.20 g/mol [1]

Appearance White solid

Melting Point 151-154 °C

Boiling Point 265 °C at 100 mmHg

Isotopic Purity ≥98 atom % D

Solubility Information not available

Applications in Research and Drug Development
The primary application of Adipic acid-d10 is as an internal standard in quantitative analytical

methods.[2] The co-elution of the deuterated standard with the endogenous, non-labeled

analyte allows for accurate quantification by correcting for variations in sample preparation,

injection volume, and ionization efficiency in the mass spectrometer. This is particularly crucial

in complex biological matrices such as urine and plasma.

While less common, deuterated compounds like Adipic acid-d10 can also be used as tracers

in metabolic studies to investigate the fate of adipic acid in biological systems.[2] Such studies

can provide insights into fatty acid oxidation pathways and their dysregulation in various

diseases.[3]

Experimental Protocols
Illustrative Experimental Protocol: Quantification of
Adipic Acid in Urine using GC-MS with Adipic acid-d10
as an Internal Standard
This protocol is a composite representation based on established methods for the analysis of

urinary organic acids.
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1. Sample Preparation and Extraction:

To a 1 mL aliquot of urine, add a known amount of Adipic acid-d10 solution as the internal

standard.

Acidify the sample to a pH of approximately 1-2 with hydrochloric acid.

Extract the organic acids from the acidified urine using 3 mL of ethyl acetate. Vortex the

mixture for 2 minutes and then centrifuge to separate the layers.

Carefully transfer the upper ethyl acetate layer to a clean tube.

Repeat the extraction process with another 3 mL of ethyl acetate and combine the organic

layers.

Evaporate the pooled ethyl acetate extract to dryness under a gentle stream of nitrogen at

40-50°C.

2. Derivatization (Silylation):

To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

Seal the vial and heat at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivatives of

the organic acids.[1]

After cooling to room temperature, the sample is ready for GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Injection Volume: 1 µL

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10404733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injector Temperature: 280°C

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes

Ramp to 200°C at 10°C/min

Ramp to 280°C at 20°C/min, hold for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Spectrometry Mode: Selected Ion Monitoring (SIM)

Adipic acid-TMS derivative: Monitor characteristic ions (e.g., m/z 289, 147)

Adipic acid-d10-TMS derivative: Monitor characteristic ions (e.g., m/z 297, 147)

4. Quantification:

A calibration curve is constructed by analyzing a series of standard solutions containing

known concentrations of adipic acid and a constant concentration of Adipic acid-d10.

The ratio of the peak area of the analyte to the peak area of the internal standard is plotted

against the concentration of the analyte.

The concentration of adipic acid in the unknown samples is then determined from this

calibration curve.

Visualizations

Sample Preparation Derivatization Analysis Quantification

Urine Sample Spike with Adipic acid-d10 Acidification (HCl) Ethyl Acetate Extraction Evaporation to Dryness Silylation (BSTFA) GC-MS Analysis (SIM Mode) Quantification using Calibration Curve
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GC-MS analysis workflow for urinary adipic acid.
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Hypothetical metabolic fate of Adipic acid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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